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molecular formula C13H13N B1607570 2-(3-Methylphenyl)aniline CAS No. 73818-73-2

2-(3-Methylphenyl)aniline

Cat. No. B1607570
CAS RN: 73818-73-2
M. Wt: 183.25 g/mol
InChI Key: CEINGNAGTYZIMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06894061B2

Procedure details

3′-Methyl-1,1′-biphenyl-2-ylamine was prepared from from 2-iodoaniline (2.97 g, 13.5 mmol), 3-methylphenylboronic acid (1.84 g, 13.5 mmol), [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium (II) complex with dichloromethane (0.33 g, 0.41 mmol), and a 5 N aqueous sodium hydroxide solution (5.4 mL, 27 mmol), according to the procedure and in the same manner as described in Example 32, Method A, Step a, to afford the intermediate biphenylamine as an oil (2.05 g, 83%). The title compound was prepared from the above intermediate biphenylamine (1.89 g, 10.3 mmol), propionic anhydride (2.64 mL, 20.6 mmol), 4-(N,N-dimethylamino)pyridine (0.12 g, 1.0 mmol), and pyridine (3.3 mL, 41 mmol), according to the same procedure, to yield N-(3′-methyl-1,1′-biphenyl-2-yl)propanamide as a solid (2.45 g, 99%), m.p. 83° C.;
Name
2-iodoaniline
Quantity
2.97 g
Type
reactant
Reaction Step One
Name
3-methylphenylboronic acid
Quantity
1.84 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
0.33 g
Type
reactant
Reaction Step One
Name
[1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
sodium hydroxide
Quantity
5.4 mL
Type
reactant
Reaction Step Two
Name
3′-Methyl-1,1′-biphenyl-2-ylamine
Name
biphenylamine
Yield
83%

Identifiers

REACTION_CXSMILES
I[C:2]1[CH:8]=[CH:7][CH:6]=[CH:5][C:3]=1[NH2:4].[CH3:9][C:10]1[CH:11]=[C:12](B(O)O)[CH:13]=[CH:14][CH:15]=1.ClCCl.[OH-].[Na+]>C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2]>[CH3:9][C:10]1[CH:15]=[C:14]([C:2]2[CH:8]=[CH:7][CH:6]=[CH:5][C:3]=2[NH2:4])[CH:13]=[CH:12][CH:11]=1.[C:2]1([C:10]2[CH:11]=[CH:12][CH:13]=[CH:14][CH:15]=2)[C:3]([NH2:4])=[CH:5][CH:6]=[CH:7][CH:8]=1 |f:3.4,5.6.7.8|

Inputs

Step One
Name
2-iodoaniline
Quantity
2.97 g
Type
reactant
Smiles
IC1=C(N)C=CC=C1
Name
3-methylphenylboronic acid
Quantity
1.84 g
Type
reactant
Smiles
CC=1C=C(C=CC1)B(O)O
Name
dichloromethane
Quantity
0.33 g
Type
reactant
Smiles
ClCCl
Name
[1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium
Quantity
0 (± 1) mol
Type
catalyst
Smiles
C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]
Step Two
Name
sodium hydroxide
Quantity
5.4 mL
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3′-Methyl-1,1′-biphenyl-2-ylamine
Type
product
Smiles
CC=1C=C(C=CC1)C1=C(C=CC=C1)N
Name
biphenylamine
Type
product
Smiles
C=1(C(=CC=CC1)N)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 2.05 g
YIELD: PERCENTYIELD 83%
YIELD: CALCULATEDPERCENTYIELD 179.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06894061B2

Procedure details

3′-Methyl-1,1′-biphenyl-2-ylamine was prepared from from 2-iodoaniline (2.97 g, 13.5 mmol), 3-methylphenylboronic acid (1.84 g, 13.5 mmol), [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium (II) complex with dichloromethane (0.33 g, 0.41 mmol), and a 5 N aqueous sodium hydroxide solution (5.4 mL, 27 mmol), according to the procedure and in the same manner as described in Example 32, Method A, Step a, to afford the intermediate biphenylamine as an oil (2.05 g, 83%). The title compound was prepared from the above intermediate biphenylamine (1.89 g, 10.3 mmol), propionic anhydride (2.64 mL, 20.6 mmol), 4-(N,N-dimethylamino)pyridine (0.12 g, 1.0 mmol), and pyridine (3.3 mL, 41 mmol), according to the same procedure, to yield N-(3′-methyl-1,1′-biphenyl-2-yl)propanamide as a solid (2.45 g, 99%), m.p. 83° C.;
Name
2-iodoaniline
Quantity
2.97 g
Type
reactant
Reaction Step One
Name
3-methylphenylboronic acid
Quantity
1.84 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
0.33 g
Type
reactant
Reaction Step One
Name
[1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
sodium hydroxide
Quantity
5.4 mL
Type
reactant
Reaction Step Two
Name
3′-Methyl-1,1′-biphenyl-2-ylamine
Name
biphenylamine
Yield
83%

Identifiers

REACTION_CXSMILES
I[C:2]1[CH:8]=[CH:7][CH:6]=[CH:5][C:3]=1[NH2:4].[CH3:9][C:10]1[CH:11]=[C:12](B(O)O)[CH:13]=[CH:14][CH:15]=1.ClCCl.[OH-].[Na+]>C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2]>[CH3:9][C:10]1[CH:15]=[C:14]([C:2]2[CH:8]=[CH:7][CH:6]=[CH:5][C:3]=2[NH2:4])[CH:13]=[CH:12][CH:11]=1.[C:2]1([C:10]2[CH:11]=[CH:12][CH:13]=[CH:14][CH:15]=2)[C:3]([NH2:4])=[CH:5][CH:6]=[CH:7][CH:8]=1 |f:3.4,5.6.7.8|

Inputs

Step One
Name
2-iodoaniline
Quantity
2.97 g
Type
reactant
Smiles
IC1=C(N)C=CC=C1
Name
3-methylphenylboronic acid
Quantity
1.84 g
Type
reactant
Smiles
CC=1C=C(C=CC1)B(O)O
Name
dichloromethane
Quantity
0.33 g
Type
reactant
Smiles
ClCCl
Name
[1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium
Quantity
0 (± 1) mol
Type
catalyst
Smiles
C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]
Step Two
Name
sodium hydroxide
Quantity
5.4 mL
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3′-Methyl-1,1′-biphenyl-2-ylamine
Type
product
Smiles
CC=1C=C(C=CC1)C1=C(C=CC=C1)N
Name
biphenylamine
Type
product
Smiles
C=1(C(=CC=CC1)N)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 2.05 g
YIELD: PERCENTYIELD 83%
YIELD: CALCULATEDPERCENTYIELD 179.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.